Cas no 1024623-09-3 (3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)
3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-((4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
- 3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
- 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
-
- MDL: MFCD00245821
- Inchi: 1S/C16H16N4O2S/c1-11-4-6-14(7-5-11)23(21,22)15(9-17)10-18-16-19-12(2)8-13(3)20-16/h4-8,10H,1-3H3,(H,18,19,20)
- InChI Key: XKYDQKAVDIRZLJ-UHFFFAOYSA-N
- SMILES: S(C(C#N)=CNC1N=C(C)C=C(C)N=1)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 569
- Topological Polar Surface Area: 104
3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162114-1 g |
3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1024623-09-3 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162114-5 g |
3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1024623-09-3 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162114-10 g |
3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1024623-09-3 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-7306-1MG |
(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1024623-09-3 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7306-5MG |
(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1024623-09-3 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7306-10MG |
(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1024623-09-3 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7306-20MG |
(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1024623-09-3 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-7306-0.5G |
(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1024623-09-3 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| abcr | AB162114-1g |
3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; . |
1024623-09-3 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB162114-5g |
3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; . |
1024623-09-3 | 5g |
€377.50 | 2024-06-10 |
3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3): An Overview
3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring, an amino group, and a sulfonyl moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.
The chemical structure of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile is composed of a central pyrimidine ring substituted with two methyl groups at positions 4 and 6. The amino group attached to the pyrimidine ring forms a key functional group that can interact with various biological targets. Additionally, the sulfonyl group attached to a 4-methylphenyl ring adds further complexity and reactivity to the molecule. This combination of functional groups provides a unique set of properties that are essential for its biological activity.
Recent studies have highlighted the potential of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as AKT and MAPK, which are crucial for the growth and survival of cancer cells.
In addition to its antitumor properties, 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of anti-inflammatory drugs.
The pharmacokinetic properties of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile further enhances its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile in various disease conditions. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.
In conclusion, 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.
1024623-09-3 (3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile) Related Products
- 76190-92-6(2-Propenenitrile,3-(1-aziridinyl)-2-[(4-methylphenyl)sulfonyl]-3-(phenylamino)-)
- 68342-52-9(2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-)
- 68342-51-8(2-Propenenitrile, 3-amino-2-(phenylsulfonyl)-)
- 64824-77-7(ACETONITRILE, 2-IMIDAZOLIDINYLIDENE(PHENYLSULFONYL)-)
- 76182-72-4(Acetonitrile, [(4-methylphenyl)sulfonyl](1-phenyl-2-imidazolidinylidene)-)
- 64824-75-5(2-PROPENENITRILE, 3,3-BIS[(PHENYLMETHYL)AMINO]-2-(PHENYLSULFONYL)-)
- 59583-97-0(2-Propenenitrile, 2-(phenylsulfonyl)-3-[4-[2-(4-pyridinyl)ethenyl]phenyl]-)
- 76182-66-6(2-Propenenitrile, 3-(1-aziridinyl)-3-(phenylamino)-2-(phenylsulfonyl)-)
- 103120-27-0(Acetamide, 2-[(4-methylphenyl)sulfonyl]-N-(4-methyl-2-pyrimidinyl)-)
- 76182-71-3(Acetonitrile, (1-phenyl-2-imidazolidinylidene)(phenylsulfonyl)-)